tppb
tppb
TPPB is used in Biotrickling filter modeling for styrene abatement.
Brand Name:
Vulcanchem
CAS No.:
497259-23-1
VCID:
VC0545680
InChI:
InChI=1S/C27H30F3N3O3/c1-17(2)25-26(36)32-22(16-34)15-19-14-21(12-13-23(19)33(25)3)31-24(35)7-5-4-6-18-8-10-20(11-9-18)27(28,29)30/h4-14,17,22,25,34H,15-16H2,1-3H3,(H,31,35)(H,32,36)/b6-4+,7-5+/t22-,25-/m0/s1
SMILES:
CC(C)C1C(=O)NC(CC2=C(N1C)C=CC(=C2)NC(=O)C=CC=CC3=CC=C(C=C3)C(F)(F)F)CO
Molecular Formula:
C27H30F3N3O3
Molecular Weight:
501.5 g/mol
tppb
CAS No.: 497259-23-1
Cat. No.: VC0545680
Molecular Formula: C27H30F3N3O3
Molecular Weight: 501.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | TPPB is used in Biotrickling filter modeling for styrene abatement. |
|---|---|
| CAS No. | 497259-23-1 |
| Molecular Formula | C27H30F3N3O3 |
| Molecular Weight | 501.5 g/mol |
| IUPAC Name | (2E,4E)-N-[(2S,5S)-5-(hydroxymethyl)-1-methyl-3-oxo-2-propan-2-yl-2,4,5,6-tetrahydro-1,4-benzodiazocin-8-yl]-5-[4-(trifluoromethyl)phenyl]penta-2,4-dienamide |
| Standard InChI | InChI=1S/C27H30F3N3O3/c1-17(2)25-26(36)32-22(16-34)15-19-14-21(12-13-23(19)33(25)3)31-24(35)7-5-4-6-18-8-10-20(11-9-18)27(28,29)30/h4-14,17,22,25,34H,15-16H2,1-3H3,(H,31,35)(H,32,36)/b6-4+,7-5+/t22-,25-/m0/s1 |
| Standard InChI Key | WOLVEMPZUIFSII-IHHOKICGSA-N |
| Isomeric SMILES | CC(C)[C@H]1C(=O)N[C@@H](CC2=C(N1C)C=CC(=C2)NC(=O)/C=C/C=C/C3=CC=C(C=C3)C(F)(F)F)CO |
| SMILES | CC(C)C1C(=O)NC(CC2=C(N1C)C=CC(=C2)NC(=O)C=CC=CC3=CC=C(C=C3)C(F)(F)F)CO |
| Canonical SMILES | CC(C)C1C(=O)NC(CC2=C(N1C)C=CC(=C2)NC(=O)C=CC=CC3=CC=C(C=C3)C(F)(F)F)CO |
| Appearance | Solid powder |
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